Propylbenzene

Specification

• Description:

  What is Propylbenzene?

  Propylbenzene, also known as 1-phenylpropane and document, belongs to the organic compounds referred to as Phenylpropanes. They are organic compounds with a phenylpropane molecule. Propylbenzene may be neutral. They are compounds that smell that contain benzene substituted in one or more locations.

  Propylbenzene is a naturally occurring substance found in Vitis Rotundifolia Gossypium hirsutum and other organisms with information.

  The physical properties of Propylbenzene

  Propylbenzene is an opaque-colored liquid. Insoluble in water and much less in density than water. Flash temperature of 86degF. Ingestion is mildly toxic and inhalation. The chemical is also used in the production of other chemicals.

  Propylbenzene can be described as an aromatic hydrocarbon having the formula C6H5CH2CH2CH2CH3. The molecule is made up of a propyl ring joined to a phenyl ring. It is a non-colorless liquid. The most common structural isomer of the compound is called cumene.

  The chemical properties of Propylbenzene

  Propylbenzene belongs to the class of aromatic hydrocarbons, commonly used as a solvent in organic synthesis and precursor to synthesize intermediates such as 4-phenylbutyraldehyde and ethyl phenyl ketone.

  Propylbenzene also referred to as 1-phenylpropane or document, belongs to the group of organic compounds called Phenylpropanes. They are organic compounds that contain the phenylpropane moiety. Propylbenzene is solid and is believed to be virtually non-soluble (in the water) and relatively neutral. Propylbenzene has been detected primarily in the feces. Within cells, Propylbenzene is located primarily within the membrane (predicted by logP). Propylbenzene is found throughout all eukaryotes ranging from yeast to humans. Propylbenzene is converted into 1-phenyl-1 or 2-propanedione.

  Uses of Propylbenzene

  Propylbenzene can be used as an organic solvent nonpolar in many industries, including printing, dyeing, and printing of textiles, as well as in the manufacturing of methyl styrene. It is produced through the reaction of Grignard chemical reagent made from benzyl chloride in combination with diethyl Sulfate.

  Propylbenzene is a solvent used to make benzoic acid. It is used as a solvent in gas chromatography. It also can be used as a solvent and an intermediate in organic synthesis. It also is used in fuels and additives to fuels, asphalt, and naphtha.

• CAS No.: 103-65-1
• Molecular Formula: C9H12
• Molecular Weight: 120.19 g/mol
• IUPAC Name: propylbenzene
• Standard InChI: InChI=1S/C9H12/c1-2-6-9-7-4-3-5-8-9/h3-5,7-8H,2,6H2,1H3
• Standard InChI Key: ODLMAHJVESYWTB-UHFFFAOYSA-N
• SMILES: CCCC1=CC=CC=C1
• Canonical SMILES: CCCC1=CC=CC=C1
• Boiling Point: 318.2 °F at 760 mm Hg (USCG, 1999); 159.2 °C
• Colorform: Colorless liquid; Liquid
• Flash Point: 118 °F (USCG, 1999); 86 °F (closed cup)
• Melting Point: -146.2 °F (USCG, 1999); -99.5 °C